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Compound of Interest

Compound Name:
4-(1,3-Benzodioxol-5-

yloxy)cyclohexanone

CAS No.: 1252607-54-7

Cat. No.: B582530

Get Quote

An In-depth Technical Guide to 4-Aryloxycyclohexanone Compounds for Researchers,

Scientists, and Drug Development Professionals

Introduction
The 4-aryloxycyclohexanone scaffold has emerged as a privileged structure in medicinal

chemistry, demonstrating a broad spectrum of biological activities. These compounds have

garnered significant interest for their potential in the development of novel therapeutics for a

range of diseases, including cancer, microbial infections, and inflammatory conditions[1]. The

unique structural arrangement of a cyclohexanone ring linked to an aromatic system via an

ether bond provides a versatile framework for chemical modification, allowing for the fine-tuning

of physicochemical properties and biological activity. This technical guide provides a

comprehensive literature review of 4-aryloxycyclohexanone derivatives, focusing on their

synthesis, chemical properties, biological activities, structure-activity relationships, and key

experimental protocols.
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The synthesis of 4-aryloxycyclohexanone derivatives can be broadly approached in two main

ways: formation of the aryloxy ether bond onto a pre-existing cyclohexanone scaffold, or

construction of the cyclohexanone ring already bearing the aryloxy moiety.

A common and versatile method involves the nucleophilic aromatic substitution (SNAr) reaction

or copper-catalyzed Ullmann condensation between a 4-hydroxycyclohexanone derivative and

an activated aryl halide[2]. Alternatively, the Robinson annulation reaction can be employed to

construct the cyclohexanone ring from appropriate precursors[1].

General Synthetic Workflow
A representative synthetic strategy involves the reaction of 4-hydroxycyclohexanone with a

substituted phenol under Mitsunobu conditions or via a Williamson ether synthesis. The choice

of synthetic route often depends on the availability of starting materials and the desired

substitution patterns on the aryl ring.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10056990/
https://pdf.benchchem.com/189/A_Comprehensive_Review_of_4_Arylcyclohexanone_Derivatives_Synthesis_Biological_Activity_and_Therapeutic_Potential.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582530?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Route A: Ether Formation on Cyclohexanone Route B: Ring Formation

4-Hydroxycyclohexanone

Mitsunobu or Williamson Ether Synthesis

Substituted Phenol

4-Aryloxycyclohexanone

Aryl Acetaldehyde

Robinson Annulation

Methyl Vinyl Ketone

4-Arylcyclohexenone

Further Modification

4-Aryloxycyclohexanone

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582530?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Aryloxycyclohexanone

Kinase Cascade (e.g., MAPK)

 Inhibition

Growth Factor Receptor

Transcription Factors

Gene Expression

Cell Proliferation Apoptosis

 Induction of Pro-apoptotic genes

Structure-Activity Relationship

Aryl Ring (R)

Electron-Withdrawing Groups
(e.g., Cl, NO₂)

- Increased Anticancer Activity

Electron-Donating Groups
(e.g., OCH₃)

- Activity Modulation

Cyclohexanone Ring

Ketone Group
- Crucial for Activity

Unsaturation
- Modulates Selectivity

Oxy Linker

Flexibility & H-bonding

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b582530/docs?utm_src=pdf-body-img#literature-review-of-4-aryloxycyclohexanone-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582530?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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